![molecular formula C22H20N2O2 B5119830 3-methyl-N-{4-[(4-methylbenzoyl)amino]phenyl}benzamide](/img/structure/B5119830.png)
3-methyl-N-{4-[(4-methylbenzoyl)amino]phenyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-methyl-N-{4-[(4-methylbenzoyl)amino]phenyl}benzamide is a synthetic compound that belongs to the class of benzamide derivatives. It is commonly known as 4-Methyl-N-(4-Methylbenzoyl)-N-(4-(4-Methylphenyl)Phenyl)Benzamide or MMMPB. This compound has been studied for its potential use in scientific research applications due to its unique chemical properties.
Mechanism of Action
The mechanism of action of 3-methyl-N-{4-[(4-methylbenzoyl)amino]phenyl}benzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to have anti-inflammatory properties and may act as an antioxidant.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells. It has also been shown to have anti-inflammatory properties and may act as an antioxidant. Additionally, it has been shown to have an effect on glucose metabolism and may be useful in the treatment of diabetes.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-methyl-N-{4-[(4-methylbenzoyl)amino]phenyl}benzamide in lab experiments is its high purity and high yield synthesis method. It is also a relatively stable compound, which makes it easier to handle and store. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of 3-methyl-N-{4-[(4-methylbenzoyl)amino]phenyl}benzamide. One direction is to further study its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Another direction is to study its potential use in the treatment of obesity and diabetes. Additionally, further research is needed to fully understand its mechanism of action and to optimize its synthesis method for increased yield and purity.
Synthesis Methods
The synthesis of 3-methyl-N-{4-[(4-methylbenzoyl)amino]phenyl}benzamide involves a multistep process. The first step involves the reaction of 4-methylbenzoyl chloride and 4-aminobenzophenone in the presence of a base to form an intermediate compound. The intermediate compound is then reacted with 4-methylphenylboronic acid in the presence of a palladium catalyst to form the final product, this compound. The synthesis of this compound has been optimized to yield high purity and high yield.
Scientific Research Applications
3-methyl-N-{4-[(4-methylbenzoyl)amino]phenyl}benzamide has been studied for its potential use in scientific research applications. It has been shown to have anti-cancer properties and has been studied as a potential chemotherapeutic agent. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, it has been studied for its potential use in the treatment of obesity and diabetes.
properties
IUPAC Name |
3-methyl-N-[4-[(4-methylbenzoyl)amino]phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O2/c1-15-6-8-17(9-7-15)21(25)23-19-10-12-20(13-11-19)24-22(26)18-5-3-4-16(2)14-18/h3-14H,1-2H3,(H,23,25)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCGVVVXKCXOJSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC=CC(=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.